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Compound of Interest

Compound Name: 4-tert-Butyl-2-chlorophenol

Cat. No.: B165052

An In-depth Technical Guide to 4-tert-Butyl-2-chlorophenol

This technical guide provides a comprehensive overview of 4-tert-Butyl-2-chlorophenol, a
chemical compound of interest to researchers, scientists, and professionals in drug
development. This document details its chemical identity, physicochemical properties,
synthesis protocols, and biological significance.

Chemical Identity
IUPAC Name: 4-tert-butyl-2-chlorophenol[1]

Synonyms:

e 2-Chloro-4-tert-butylphenol[2]

Phenol, 2-chloro-4-(1,1-dimethylethyl)-[2][3]

Phenol, 4-tert-butyl-2-chloro-[2][3]

NSC 8464[2]

CAS Registry Number: 98-28-2[2][3]

Physicochemical Properties
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The following table summarizes the key quantitative data for 4-tert-Butyl-2-chlorophenol.

Property Value Reference
Molecular Formula C10H13CIO [1114]
Molecular Weight 184.66 g/mol [1]
Appearance Colorless or white solid [5]

Melting Point 42.8 °C [5]

Boiling Point 85-86 °C [6]

Density 1.099 g/cm3 at 20 °C [6]

pKa 8.71 £ 0.18 (Predicted) [4]

LogP (Octanol/Water Partition
o 3.343 [7]
Coefficient)

Experimental Protocols
Synthesis of 4-tert-Butyl-2-chlorophenol

A common laboratory-scale synthesis involves the chlorination of 4-tert-butylphenol using
sulfuryl chloride (SO2Clz2).[7][8]

Materials:

e 4-tert-butylphenol
 Sulfuryl chloride (SO2Clz2)
e Dichloromethane (CH2Cl2)
o Methanol (MeOH)

o Water

o Ethyl acetate
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e Anhydrous sodium sulfate (Na2S0a4)
e Petroleum ether
Procedure:

Dissolve 4-tert-butylphenol (e.g., 40.0 g, 0.27 mol) and SO2Clz (e.g., 37.5 g, 0.28 mol) in
CH2Clz in a reaction vessel.[7][8]

Cool the mixture to 0°C in an ice bath.[7][8]

Slowly add MeOH (e.g., 9.0 g, 0.28 mol) to the reaction mixture.[7][8]

After the addition is complete, allow the mixture to stir overnight at room temperature.[7][8]
Quench the reaction by adding water (e.g., 200 mL).[8]

Extract the aqueous layer with ethyl acetate.[7][8]

Combine the organic layers and dry over anhydrous Na2S0Oa.[8]

Filter the solution and concentrate it under vacuum to remove the solvent.[S]

Purify the resulting residue by column chromatography using a mixture of petroleum ether
and ethyl acetate (e.g., 50:1) as the eluent to yield pure 4-tert-butyl-2-chlorophenol.[7][8]

Analytical Methods

The identification and quantification of 4-tert-Butyl-2-chlorophenol are typically performed
using chromatographic techniques.

High-Performance Liquid Chromatography (HPLC):

e Principle: HPLC separates components of a mixture based on their differential partitioning
between a stationary phase and a mobile phase under high pressure.

o Application: Used to determine the concentration of 4-tert-butylphenol and its degradation
products like 4-tert-butylcatechol.[9]
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Gas Chromatography-Mass Spectrometry (GC-MS):

e Principle: GC separates volatile compounds in a mixture, which are then ionized and
detected by a mass spectrometer based on their mass-to-charge ratio.

o Application: Employed for the analysis of metabolites of 4-tert-butylphenol, such as 3,3-
dimethyl-2-butanone.[9] It is also used in the analysis of its parent compound, crufomate,
and its metabolites.[10]

Biological Activity and Signaling

4-tert-Butyl-2-chlorophenol exhibits antimicrobial properties and is used in various industrial
and household products.[2][7] Its mechanism of action is believed to involve interactions with
biological macromolecules. The phenolic hydroxyl group can form hydrogen bonds with
proteins and enzymes, potentially disrupting their function.[7] The tert-butyl group introduces
steric hindrance that can influence its binding and reactivity.[7]

In environmental contexts, certain microorganisms can degrade 4-tert-Butyl-2-chlorophenol.
For instance, the bacterium Sphingobium fuliginis can utilize it as a carbon source. The
degradation pathway involves an initial hydroxylation to form 4-tert-butylcatechol, which then
undergoes meta-cleavage.[9]

Furthermore, 4-tert-Butyl-2-chlorophenol is a known metabolite of the organophosphate
insecticide crufomate.[10] In rats, crufomate is metabolized in the small intestine to several
compounds, including 4-tert-Butyl-2-chlorophenol and its glucuronide conjugate.[10]

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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